Nitazoxanide

• CAS No.: 55981-09-4
• Product Name: Nitazoxanide
• Molecular Formula: C12H9N3O5S
• Molecular Weight: 307.28 g/mol
• IUPAC Name: [2-[(5-nitro-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate
• Standard InChI: InChI=1S/C12H9N3O5S/c1-7(16)20-9-5-3-2-4-8(9)11(17)14-12-13-6-10(21-12)15(18)19/h2-6H,1H3,(H,13,14,17)
• Standard InChIKey: YQNQNVDNTFHQSW-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC=CC=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-]
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-]
• Appearance: Solid powder
• Boiling Point: 394
• Melting Point: 202 °C; 202°C
• Physical Description: Solid
• Description: Nitazoxanide is a synthetic benzamide with antiprotozoal activity. Nitazoxanide exerts its antiprotozoal activity by interfering with the pyruvate ferredoxin/flavodoxin oxidoreductase dependent electron transfer reaction, which is essential to anaerobic energy metabolism. PFOR enzyme reduces nitazoxanide, thereby impairing the energy metabolism. However, interference with the PFOR enzyme-dependent electron transfer reaction may not be the only pathway by which nitazoxanide exhibits antiprotozoal activity. Nitazoxanide is active against Giardia lamblia and Cryptosporidium parvum.; Nitazoxanide is an antimicrobial with activity against several parasitic worms and protozoa that is used predominantly in the United States in treatment of giardiasis and cryptosporidiosis. Nitazoxanide therapy has not been reported to cause serum aminotransferase elevations during therapy or clinically apparent liver injury.; Nitazoxanide, also known as alinia or cryptaz, belongs to the class of organic compounds known as acylsalicylamides. These are o-acylated derivatives of salicylamide. Nitazoxanide is a drug which is used for the treatment of diarrhea in adults and children caused by the protozoa giardia lamblia, and for the treatment of diarrhea in children caused by the protozoan, cryptosporidium parvum [fda label]. nitazoxanide has not been shown to be superior to placebo medication for the management of diarrhea caused by cryptosporidium parvum in patients with hiv/immunodeficiency [fda label, a31973, a31976]. . Nitazoxanide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Nitazoxanide has been detected in multiple biofluids, such as urine and blood. Within the cell, nitazoxanide is primarily located in the membrane (predicted from logP).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Alinia; Colufase; Cryptaz; Daxon; Heliton; nitazoxanide; NTZ; Taenitaz
• Reference: 1: Di Santo N, Ehrisman J. A functional perspective of nitazoxanide as a potential anticancer drug. Mutat Res. 2014 Oct;768:16-21. doi: 10.1016/j.mrfmmm.2014.05.005. Epub 2014 Jun 2. Review. PubMed PMID: 25847384.; 2: Rossignol JF. Nitazoxanide: a first-in-class broad-spectrum antiviral agent. Antiviral Res. 2014 Oct;110:94-103. doi: 10.1016/j.antiviral.2014.07.014. Epub 2014 Aug 7. Review. PubMed PMID: 25108173.; 3: Nikolova K, Gluud C, Grevstad B, Jakobsen JC. Nitazoxanide for chronic hepatitis C. Cochrane Database Syst Rev. 2014 Apr 6;4:CD009182. doi: 10.1002/14651858.CD009182.pub2. Review. PubMed PMID: 24706397.; 4: Pérez-Molina JA, Díaz-Menéndez M, Gallego JI, Norman F, Monge-Maillo B, Ayala AP, López-Vélez R. Evaluation of nitazoxanide for the treatment of disseminated cystic echinococcosis: report of five cases and literature review. Am J Trop Med Hyg. 2011 Feb;84(2):351-6. doi: 10.4269/ajtmh.2011.10-0513. Review. PubMed PMID: 21292913; PubMed Central PMCID: PMC3029196.; 5: Bojar H, Knap JP. [Nitazoxanide ("Alinia")--a promising antiparasitic drug]. Wiad Parazytol. 2010;56(1):11-8. Review. Polish. PubMed PMID: 20450003.; 6: Sud B, Salvaggio M, Greenfield R, Bronze MS. Part XI. Trimethoprim-sulfamethoxazole, nitrofurantoin, chloramphenicol, metronidazole and tinidazole, rifaximin, and nitazoxanide. J Okla State Med Assoc. 2007 Jul;100(7):267-72. Review. Erratum in: J Okla State Med Assoc. 2007 Oct;100(10):405. Greenfield, Ronald A [corrected to Greenfield, Ronald]. PubMed PMID: 17896614.; 7: Anderson VR, Curran MP. Nitazoxanide: a review of its use in the treatment of gastrointestinal infections. Drugs. 2007;67(13):1947-67. Review. PubMed PMID: 17722965.; 8: Hemphill A, Mueller J, Esposito M. Nitazoxanide, a broad-spectrum thiazolide anti-infective agent for the treatment of gastrointestinal infections. Expert Opin Pharmacother. 2006 May;7(7):953-64. Review. PubMed PMID: 16634717.; 9: Cohen SA. Use of nitazoxanide as a new therapeutic option for persistent diarrhea: a pediatric perspective. Curr Med Res Opin. 2005 Jul;21(7):999-1004. Review. PubMed PMID: 16004666.; 10: White CA Jr. Nitazoxanide: a new broad spectrum antiparasitic agent. Expert Rev Anti Infect Ther. 2004 Feb;2(1):43-9. Review. PubMed PMID: 15482170.; 11: Bailey JM, Erramouspe J. Nitazoxanide treatment for giardiasis and cryptosporidiosis in children. Ann Pharmacother. 2004 Apr;38(4):634-40. Epub 2004 Feb 27. Review. PubMed PMID: 14990779.
• PubChem Compound: 41684
• Last Modified: Nov 11 2021